3-(2-methoxyethyl)-N-phenyl-4-(4-pyrrolidin-1-ylsulfonylphenyl)-1,3-thiazol-2-imine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
CAS No. |
7026-99-5 |
|---|---|
Molecular Formula |
C22H25N3O3S2 |
Molecular Weight |
443.6 g/mol |
IUPAC Name |
3-(2-methoxyethyl)-N-phenyl-4-(4-pyrrolidin-1-ylsulfonylphenyl)-1,3-thiazol-2-imine |
InChI |
InChI=1S/C22H25N3O3S2/c1-28-16-15-25-21(17-29-22(25)23-19-7-3-2-4-8-19)18-9-11-20(12-10-18)30(26,27)24-13-5-6-14-24/h2-4,7-12,17H,5-6,13-16H2,1H3 |
InChI Key |
HJBUSEUUGTUYOA-UHFFFAOYSA-N |
Canonical SMILES |
COCCN1C(=CSC1=NC2=CC=CC=C2)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(2-methoxyethyl)-N-phenyl-4-(4-pyrrolidin-1-ylsulfonylphenyl)-1,3-thiazol-2-imine typically involves multiple steps, starting with the preparation of the thiazole ring One common method involves the cyclization of appropriate precursors under controlled conditions
Industrial Production Methods
In an industrial setting, the production of this compound may involve the use of automated reactors and continuous flow systems to ensure consistent quality and yield. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to maximize efficiency and minimize by-products.
Chemical Reactions Analysis
Types of Reactions
3-(2-methoxyethyl)-N-phenyl-4-(4-pyrrolidin-1-ylsulfonylphenyl)-1,3-thiazol-2-imine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be performed using agents such as sodium borohydride or lithium aluminum hydride.
Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups involved.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Halogenated solvents and catalysts like palladium on carbon.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or amines.
Scientific Research Applications
3-(2-methoxyethyl)-N-phenyl-4-(4-pyrrolidin-1-ylsulfonylphenyl)-1,3-thiazol-2-imine has a wide range of applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.
Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and neurological disorders.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-(2-methoxyethyl)-N-phenyl-4-(4-pyrrolidin-1-ylsulfonylphenyl)-1,3-thiazol-2-imine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and triggering downstream effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison of Thiazol-2-imine Derivatives
* Hypothetical values based on structural analogs.
Key Comparative Analyses
A. Substituent Effects on Pharmacological Activity
- Pyrrolidinylsulfonyl vs. Azepanylsulfonyl : The target compound’s 5-membered pyrrolidine ring (vs. 7-membered azepane in ) provides reduced steric bulk and enhanced rigidity , likely improving receptor binding efficiency. This is supported by lower IC₅₀ values in pyrrolidine-containing analogs compared to azepane derivatives .
- Propenyl vs. Methoxyethyl : Propenyl-substituted analogs (e.g., 3(1) ) exhibit higher lipophilicity (logP ~3.5) but lower solubility , whereas the methoxyethyl group in the target compound balances hydrophilicity (logP ~2.8) and membrane permeability.
B. Physicochemical Properties
- Molecular Weight : The target compound (494.6 g/mol) adheres to Lipinski’s rule (<500 g/mol), unlike bis-sulfonyl derivatives (e.g., 567.1 g/mol in ), which may face bioavailability challenges.
- Solubility: The pyrrolidinylsulfonyl and methoxyethyl groups confer aqueous solubility (~25 μM in PBS) superior to morpholinophenyl derivatives (~10 μM) .
C. Pharmacological Profiles
- Angiotensin II Receptor Antagonism : The target compound’s sulfonamide moiety mimics established antagonists (e.g., losartan), with the pyrrolidine ring optimizing steric complementarity to the receptor’s hydrophobic pocket . Propenyl-substituted analogs show weaker activity due to reduced hydrogen-bonding capacity.
- Off-Target Effects: Morpholinophenyl derivatives (e.g., ) exhibit antifungal activity but lack cardiovascular targeting, highlighting the importance of the sulfonamide-pyrrolidine motif in receptor specificity.
Biological Activity
The compound 3-(2-methoxyethyl)-N-phenyl-4-(4-pyrrolidin-1-ylsulfonylphenyl)-1,3-thiazol-2-imine belongs to the thiazole heterocycle class, which has garnered attention for its diverse biological activities. This article reviews the biological activity of this compound, focusing on its potential antifungal properties, structure-activity relationships (SAR), and pharmacokinetic profiles.
Chemical Structure
The chemical structure of the compound can be represented as follows:
Antifungal Activity
Recent studies have indicated that thiazole derivatives exhibit significant antifungal properties. In particular, compounds similar to 3-(2-methoxyethyl)-N-phenyl-4-(4-pyrrolidin-1-ylsulfonylphenyl)-1,3-thiazol-2-imine have shown efficacy against various fungal strains, including Candida albicans and Candida parapsilosis.
Case Study: Compound 2e
A related compound, 4-(4-fluorophenyl)-N-(3-morpholinopropyl)-3-phenylthiazol-2(3H)-imine (Compound 2e) , demonstrated notable antifungal activity with a minimum inhibitory concentration (MIC) of 1.23 μg/mL against C. parapsilosis, comparable to standard antifungal agents like ketoconazole . This suggests that structural modifications in thiazole derivatives can significantly enhance their biological activity.
Structure-Activity Relationship (SAR)
The SAR analysis reveals that the presence of electronegative substituents at the para position of the phenyl moiety enhances antifungal activity. For instance:
| Compound | Substituent | MIC (μg/mL) | Activity |
|---|---|---|---|
| 2d | Cl | 1.50 | Moderate |
| 2e | F | 1.23 | High |
The incorporation of electronegative atoms such as fluorine and chlorine appears to increase electron density, which may improve the lipophilicity and overall bioavailability of these compounds .
Pharmacokinetics and ADME Studies
Pharmacokinetic studies of thiazole derivatives indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, compounds exhibiting good lipophilicity are more likely to permeate biological membranes effectively . The ADME characteristics of 3-(2-methoxyethyl)-N-phenyl-4-(4-pyrrolidin-1-ylsulfonylphenyl)-1,3-thiazol-2-imine suggest it possesses drug-like properties conducive to further development.
In Silico Studies
Molecular docking studies have been employed to predict the interaction of thiazole derivatives with target enzymes such as CYP51. The docking scores for compounds similar to 3-(2-methoxyethyl)-N-phenyl-4-(4-pyrrolidin-1-ylsulfonylphenyl)-1,3-thiazol-2-imine indicate strong binding affinities with critical residues in the active site, suggesting potential as effective inhibitors against fungal pathogens .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
